molecular formula C10H10N2S B8551601 4-Methyl-2-thiazol-2-yl-phenylamine

4-Methyl-2-thiazol-2-yl-phenylamine

Cat. No.: B8551601
M. Wt: 190.27 g/mol
InChI Key: BTOGHWINWFTOQI-UHFFFAOYSA-N
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Description

4-Methyl-2-thiazol-2-yl-phenylamine is a useful research compound. Its molecular formula is C10H10N2S and its molecular weight is 190.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2S

Molecular Weight

190.27 g/mol

IUPAC Name

4-methyl-2-(1,3-thiazol-2-yl)aniline

InChI

InChI=1S/C10H10N2S/c1-7-2-3-9(11)8(6-7)10-12-4-5-13-10/h2-6H,11H2,1H3

InChI Key

BTOGHWINWFTOQI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N)C2=NC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Tributylstannanyl-thiazole (600 mg, 1.6 mmol) was reacted with 2-bromo-4-methylaniline (220 mg, 1.2 mmol) according to general procedure [B] for the preparation of substituted anilines described above, which gave the title compound (17 mg, 8%). [M+1] 191.
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
220 mg
Type
reactant
Reaction Step One
[Compound]
Name
substituted anilines
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
8%

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